Cas no 62832-05-7 (4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride)

• Product name: 4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride
• CAS No: 62832-05-7
• MF: C₂₂H₂₆ClN₃O₃
• MW: 415.91314458847
• CID: 1640616
• PubChem ID: 3046921

4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(2-{[4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl]oxy}ethyl)morpholine hydrochloride
• 4-[2-[4-(4-methoxyphenyl)-1-phenylpyrazol-3-yl]oxyethyl]morpholine,hydrochloride
• 62832-05-7
• 4-(2-((4-(4-Methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl)oxy)ethyl)morpholine monohydrochloride
• DTXSID30211945
• Morpholine, 4-(2-((4-(4-methoxyphenyl)-1-phenyl-1H-pyrazol-3-yl)oxy)ethyl)-, monohydrochloride

• Inchi： InChI=1S/C22H25N3O3.ClH/c1-26-20-9-7-18(8-10-20)21-17-25(19-5-3-2-4-6-19)23-22(21)28-16-13-24-11-14-27-15-12-24;/h2-10,17H,11-16H2,1H3;1H
• InChI Key： CZXIKSXTDUFLJY-UHFFFAOYSA-N
• SMILES： COC1=CC=C(C=C1)C2=CN(N=C2OCCN3CCOCC3)C4=CC=CC=C4.Cl

Computed Properties

• Exact Mass: 415.16648
• Monoisotopic Mass: 415.166269
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 7
• Complexity: 446
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 48.8

Experimental Properties

• Boiling Point: 535.8°C at 760 mmHg
• Flash Point: 277.8°C
• PSA: 48.75